Cas no 25645-08-3 (Erivanin)

Erivanin structure
Erivanin structure
Product Name:Erivanin
CAS No:25645-08-3
MF:C15H22O4
MW:266.332785129547
CID:279943
PubChem ID:14021308
Update Time:2024-02-29

Erivanin Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]furan-2(3H)-one,decahydro-6,8-dihydroxy-3,5a-dimethyl-9-methylene-, (3S,3aS,5aR,6S,8R,9aS,9bS)-
    • (3S,3aβ,9aβ,9bα)-3a,4,5,5a,6,7,8,9,9a,9b-Decahydro-6β,8β-dihydroxy-3β,5aα-dimethyl-9-methylenenaphtho[1,2-b]furan-2(3H)-one
    • Erivanin(7CI)
    • Eudesm-4(14)-en-12-oic acid, 1,3,6-trihydroxy-, g-lactone (8CI)
    • Naphtho[1,2-b]furan-2(3H)-one,decahydro-6,8-dihydroxy-3,5a-dimethyl-9-methylene-, [3S-(3a,3aa,5ab,6a,8a,9aa,9bb)]-
    • Erivanin
    • Naphtho(1,2-b)furan-2(3H)-one, decahydro-6,8-dihydroxyl-3,5a-dimethyl-9-methylene-
    • 25645-08-3
    • CHEMBL482833
    • Inchi: 1S/C15H22O4/c1-7-9-4-5-15(3)11(17)6-10(16)8(2)12(15)13(9)19-14(7)18/h7,9-13,16-17H,2,4-6H2,1,3H3/t7-,9-,10+,11-,12+,13-,15-/m0/s1
    • InChI Key: PFDGLXOOSQNAKH-JADMEOHCSA-N
    • SMILES: O1C([C@@H](C)[C@@H]2CC[C@@]3(C)[C@H](C[C@H](C(=C)[C@@H]3[C@@H]12)O)O)=O

Computed Properties

  • Exact Mass: 266.15180918g/mol
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 1
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